Piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide

• Molecular Formula: C9H19N3O2
• Molecular Weight: 201.27 g/mol
• IUPAC Name: N-(2-methoxyethyl)-N-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C9H19N3O2/c1-11(7-8-14-2)9(13)12-5-3-10-4-6-12/h10H,3-8H2,1-2H3
• InChI Key: ZGAMXARHJKUHGE-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C(=O)N1CCNCC1

Description

Piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide is a useful research compound. Its molecular formula is C9H19N3O2 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To piperazine-1,4-dicarboxylic acid tert-butyl ester 4-nitro-phenyl ester (500 mg, 1.42 mmol) in anhydrous THF (5 mL) was added N-(2-methoxy-ethyl)methylamine (2 eq., 254 mg). The reaction mixture was refluxed overnight, then evaporated in vacuo and purified by chromatography to give 4-[(2-methoxyethyl)-methyl-carbamoyl]piperazine-1-carboxylic acid tert-butyl ester as a clear oil (304 mg, 71%). To 4-[(2-methoxyethyl)-methyl-carbamoyl]piperazine-1-carboxylic acid tert-butyl ester (304 mg, 1.01 mmol) in dichloromethane (3 mL) was added HCl (2M solution in ether), the reaction mixture stirred at rt overnight and then evaporated in vacuo to give piperazine-1-carboxylic acid (2-methoxy-ethyl)-methyl-amide as HCl salt (330 mg).

Synthesis routes and methods II

Procedure details